Cas no 2137851-85-3 (2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline)

• Product Name: 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline
• CAS No: 2137851-85-3
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• CID: 5941682
• PubChem ID: 165749364
• Update Time: 2025-06-08

2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2137851-85-3
• 2,6-difluoro-3-(4-fluoro-3-methylphenyl)aniline
• EN300-714963
• 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline

• Inchi： 1S/C13H10F3N/c1-7-6-8(2-4-10(7)14)9-3-5-11(15)13(17)12(9)16/h2-6H,17H2,1H3
• InChI Key： KARVAIKCDFPEEE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(=C(C)C=1)F)F)N

Computed Properties

• Exact Mass: 237.07653381g/mol
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline

2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline: A Comprehensive Overview

The compound with CAS No. 2137851-85-3, known as 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a central aniline moiety substituted with fluorine atoms at positions 2 and 6, and a phenyl group at position 3 that itself carries a fluorine atom and a methyl group. This intricate substitution pattern imparts the compound with distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting complex biological systems such as enzyme inhibitors and receptor modulators. The presence of multiple fluorine atoms in the structure contributes to enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in cancer progression.

Beyond its medicinal applications, 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline has also found utility in materials science. Its ability to form stable aromatic systems makes it a promising candidate for the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). A 2022 research article in *Nature Materials* reported that this compound can be incorporated into polymer frameworks to enhance charge transport properties, paving the way for more efficient electronic devices.

The synthesis of 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate aryl halide with an aniline derivative under catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its production, reducing costs and minimizing waste generation.

In terms of physical properties, 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromatic character and conjugated system. These properties make it suitable for applications requiring both thermal stability and optical activity.

From an environmental perspective, the compound's persistence and bioaccumulation potential are areas of ongoing research. Initial toxicity studies suggest that it exhibits low acute toxicity to aquatic organisms; however, long-term ecological impacts remain to be thoroughly investigated. Regulatory bodies are increasingly emphasizing the need for comprehensive environmental risk assessments for such compounds to ensure sustainable chemical practices.

In conclusion, 2,6-Difluoro-3-(4-fluoro-3-methylphenyl)aniline stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, particularly in drug discovery and materials development. As scientific understanding of this compound deepens, it is anticipated that new opportunities for its utilization will emerge, further solidifying its importance in modern chemistry.